molecular formula C6H11ClN2 B1477983 2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride CAS No. 6662-17-5

2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride

Cat. No. B1477983
CAS RN: 6662-17-5
M. Wt: 146.62 g/mol
InChI Key: HRHSOSHJNSGWKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride is a chemical compound with the molecular formula C6H11ClN2. It has a molecular weight of 146.62 . This compound is typically stored at 4°C and appears as a powder .


Molecular Structure Analysis

The InChI code for 2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride is 1S/C6H10N2.ClH/c7-3-1-6-2-4-8-5-6;/h2,4-5,8H,1,3,7H2;1H . This indicates the connectivity and hydrogen count of the molecule but does not provide information about its three-dimensional structure.


Physical And Chemical Properties Analysis

2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride appears as a powder and is typically stored at 4°C . It has a molecular weight of 146.62 .

Scientific Research Applications

Catalysis and Polymerization

2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride derivatives have been utilized in catalysis and polymerization processes. For instance, pyrazolylamine ligands similar in structure have been used to form nickel complexes that catalyze the oligomerization or polymerization of ethylene. The products of these reactions are dependent on the co-catalyst and solvent used, demonstrating the versatility of these compounds in synthetic chemistry (Obuah et al., 2014).

Organic Synthesis

These compounds are also integral in organic synthesis. For example, reactions involving 2-(pyrrol-1-yl)benzaldehydes with aryl amines have led to the creation of pyrrolo[1,2-a]indoles, showcasing the compound's role in synthesizing complex organic structures (Kobayashi et al., 2007).

Chemical Reactions and Supramolecular Structures

Additionally, 2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride and its analogs participate in a variety of chemical reactions, leading to the formation of unique supramolecular structures and diverse libraries of compounds. These reactions include coupling with amines, alkylation, and ring closure reactions, offering a wide array of possibilities in chemical synthesis and material science (Trofimov et al., 2007) (Roman, 2013).

Crystal Engineering and Material Science

In the realm of crystal engineering and material science, derivatives of 2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride have been utilized to create novel supramolecular synthons, contributing significantly to the field of crystallography and materials development (Yin & Li, 2006).

Safety and Hazards

The safety information for 2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride indicates that it has the following hazard statements: H302, H315, H319, H335 . This means that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

2-(1H-pyrrol-3-yl)ethanamine;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10N2.ClH/c7-3-1-6-2-4-8-5-6;/h2,4-5,8H,1,3,7H2;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRHSOSHJNSGWKC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CNC=C1CCN.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H11ClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

146.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

6662-17-5
Record name 2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride
Reactant of Route 2
Reactant of Route 2
2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride
Reactant of Route 3
2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride
Reactant of Route 4
Reactant of Route 4
2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride
Reactant of Route 5
2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride
Reactant of Route 6
2-(1H-pyrrol-3-yl)ethan-1-amine hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.